Cas no 157651-97-3 (methyl 2-(ethylsulfanyl)methylbenzoate)

• Product Name: methyl 2-(ethylsulfanyl)methylbenzoate
• CAS No: 157651-97-3
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 5055673
• PubChem ID: 82976338
• Update Time: 2025-06-08

methyl 2-(ethylsulfanyl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(ethylsulfanyl)methyl]benzoate
• methyl 2-(ethylsulfanylmethyl)benzoate
• methyl 2-(ethylsulfanyl)methylbenzoate

• Inchi： 1S/C11H14O2S/c1-3-14-8-9-6-4-5-7-10(9)11(12)13-2/h4-7H,3,8H2,1-2H3
• InChI Key： MDCQYIIVZVYFLO-UHFFFAOYSA-N
• SMILES： S(CC)CC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 210.071
• Monoisotopic Mass: 210.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-(ethylsulfanyl)methylbenzoate

Methyl 2-(ethylsulfanyl)methylbenzoate (CAS No. 157651-97-3): A Comprehensive Overview in Modern Chemical Research

Methyl 2-(ethylsulfanyl)methylbenzoate, identified by the chemical compound code CAS No. 157651-97-3, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, featuring a benzoate backbone with an ethylsulfanyl substituent, exhibits unique structural and functional properties that make it a valuable candidate for various applications in synthetic chemistry and drug development.

The molecular structure of methyl 2-(ethylsulfanyl)methylbenzoate consists of a benzene ring esterified with methanol and substituted with an ethylsulfanyl group at the second position. This configuration imparts distinct reactivity and interaction capabilities, making it a versatile intermediate in organic synthesis. The presence of the sulfanyl group enhances its solubility in polar solvents and influences its electronic properties, which are crucial for its role in catalytic processes and molecular recognition.

In recent years, the compound has been explored for its potential applications in the development of novel pharmaceutical agents. The benzoate moiety is well-documented for its pharmacological significance, often serving as a scaffold in drug design due to its ability to modulate biological pathways. Specifically, derivatives of benzoic acid have been extensively studied for their anti-inflammatory, analgesic, and antimicrobial properties. The introduction of the ethylsulfanyl group in methyl 2-(ethylsulfanyl)methylbenzoate further tailors its pharmacokinetic profile, potentially enhancing bioavailability and target specificity.

One of the most compelling areas of research involving methyl 2-(ethylsulfanyl)methylbenzoate is its application in medicinal chemistry as a key intermediate in synthesizing small-molecule inhibitors. Researchers have leveraged its structural features to develop compounds that interact with specific enzyme targets, thereby modulating disease-related pathways. For instance, studies have demonstrated its utility in creating inhibitors for enzymes involved in cancer metabolism and neurodegenerative diseases. The ability to fine-tune the electronic and steric properties of the molecule allows for the design of highly selective inhibitors with minimal off-target effects.

The synthetic methodologies employed in producing methyl 2-(ethylsulfanyl)methylbenzoate are also a subject of considerable interest. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and organometallic transformations, have been optimized to achieve high yields and purity. These methods not only enhance the efficiency of production but also open avenues for further functionalization, enabling the creation of a diverse library of derivatives for therapeutic exploration.

Furthermore, the compound's role in materials science cannot be overlooked. Its unique chemical properties make it suitable for applications in polymer chemistry and nanotechnology. For example, incorporating methyl 2-(ethylsulfanyl)methylbenzoate into polymer matrices can impart enhanced thermal stability and mechanical strength. In nanotechnology, its ability to self-assemble into ordered structures has been exploited for creating functional nanostructures with applications in drug delivery systems and sensors.

The environmental impact of synthesizing and utilizing methyl 2-(ethylsulfanyl)methylbenzoate is another critical consideration. Modern research emphasizes green chemistry principles, aiming to minimize waste and reduce hazardous byproducts. Innovations in catalytic processes and solvent systems have significantly improved the sustainability of its production. Additionally, efforts are underway to develop biodegradable derivatives that can decompose into environmentally benign products at the end of their useful life.

In conclusion, methyl 2-(ethylsulfanyl)methylbenzoate (CAS No. 157651-97-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in pharmaceutical development, synthetic chemistry, and materials science. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.